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For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(Difluoromethyl)-3-methyl-1H-pyrazole (CAS No. 956628-23-2) is a fluorinated heterocyclic
compound belonging to the pyrazole family. The introduction of a difluoromethyl group at the
N1 position of the pyrazole ring can significantly modulate the physicochemical and biological
properties of the molecule, including its lipophilicity, metabolic stability, and binding affinity to
biological targets. While its isomer, 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid,
has been extensively studied as a key intermediate in the synthesis of succinate
dehydrogenase inhibitor (SDHI) fungicides, 1-(difluoromethyl)-3-methyl-1H-pyrazole itself is
a less-explored chemical entity.[1] This technical guide provides a comprehensive literature
review of the available information on its synthesis, properties, and potential applications, with
a focus on providing actionable data and methodologies for research and development.

Physicochemical Properties

Quantitative data for 1-(difluoromethyl)-3-methyl-1H-pyrazole is limited. The following table
summarizes the available computed data from chemical suppliers and predicted values based
on its structure.
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Property Value Source

CAS Number 956628-23-2 ChemScene[2]
Molecular Formula CsHeF2N2 ChemScene[2]
Molecular Weight 132.11 g/mol ChemScene[2]
Topological Polar Surface Area

(TPSA) 17.82 A2 ChemScene[?2]
LogP (calculated) 1.58662 ChemScene[2]
Hydrogen Bond Acceptors 2 ChemScene[2]
Hydrogen Bond Donors 0 ChemScene[2]
Rotatable Bonds 1 ChemScene[2]

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 1-(difluoromethyl)-3-methyl-1H-
pyrazole is not readily available in the published literature. However, a plausible synthetic
route can be proposed based on the general methods for N-difluoromethylation of pyrazoles.
One such method involves the direct difluoromethylation of 3-methyl-1H-pyrazole using a
suitable difluoromethylating agent.[3]

Proposed Synthesis: N-Difluoromethylation of 3-methyl-
1H-pyrazole

This proposed protocol is based on the methodology described for the difluoromethylation of N-
heterocycles using 1-chloro-1,1-difluoromethane (HCFC-22).[3]

Reaction Scheme:
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Synthesis

3-methyl-1H-pyrazole
CICHF2, Base

'

N-Difluoromethylation

.

Quenching & Extraction

.

Column Chromatography

Charactirization

NMR (1H, 13C, 19F)
Mass Spectrometry
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HPLC / GC

BiologicallEvaluation

Bioassays (e.g., antifungal)

'

Dose-response studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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